Cas no 1804677-54-0 (6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine)

• Product Name: 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine
• CAS No: 1804677-54-0
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4800658
• Update Time: 2025-10-31

6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-6(8)4-5(12)2(11(13)14)1-3(9)10-4/h1,6,12H,(H2,9,10)
• InChI Key： TVXXBMFJDAQMSH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N)N=1)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.2
• Topological Polar Surface Area: 105

Additional information on 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine

Research Brief on 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine (CAS: 1804677-54-0): Advances and Applications in Chemical Biology and Medicine

The compound 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine (CAS: 1804677-54-0) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic nitropyridine derivative, characterized by its unique difluoromethyl and hydroxyl substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and drug discovery. Recent studies have explored its potential as a scaffold for the development of novel therapeutics targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of inducible nitric oxide synthase (iNOS), a key enzyme implicated in chronic inflammatory conditions. The researchers utilized a combination of molecular docking simulations and in vitro assays to elucidate the binding interactions of 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine with the iNOS active site. The results indicated a high binding affinity (IC50 = 0.8 μM) and notable selectivity over endothelial NOS (eNOS) and neuronal NOS (nNOS) isoforms.

Further investigations into the compound's mechanism of action revealed that the difluoromethyl group plays a critical role in enhancing metabolic stability while the nitro and hydroxyl groups contribute to hydrogen bonding interactions with key amino acid residues in the target enzyme. This structural insight has opened new avenues for the rational design of second-generation inhibitors with improved pharmacokinetic profiles.

In parallel research, the compound has shown potential as a precursor for the synthesis of fluorinated pyridine derivatives with applications in positron emission tomography (PET) imaging. The presence of the difluoromethyl group offers opportunities for 18F-labeling, making it a valuable building block for radiopharmaceutical development. Recent preclinical studies have demonstrated the utility of 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine derivatives as imaging probes for tumor-associated macrophages.

The safety profile and toxicological characteristics of this compound have been evaluated in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. While showing favorable metabolic stability in liver microsome assays, researchers have noted the need for further optimization to reduce potential hepatotoxicity observed at higher concentrations. These findings underscore the importance of structural modifications in subsequent drug development efforts.

From a synthetic chemistry perspective, novel routes for the large-scale production of 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine have been developed, addressing previous challenges in yield and purity. A 2024 publication in Organic Process Research & Development described an improved catalytic process that achieves 85% yield with >99% purity, significantly enhancing the compound's accessibility for research and development purposes.

As research continues, the unique chemical properties of 6-Amino-2-(difluoromethyl)-3-hydroxy-4-nitropyridine position it as a versatile scaffold with applications extending beyond its current therapeutic exploration. Its potential in agrochemical development and materials science is currently under investigation, demonstrating the broad utility of this nitropyridine derivative across multiple scientific disciplines.